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Compound of Interest

Compound Name:
Ethyl 2-amino-3-(pyridin-3-

YL)propanoate

CAS No.: 66423-60-7

Cat. No.: B3277717

Get Quote

An In-depth Technical Guide to 3-(3-Pyridyl)alanine Ethyl Ester: Synthesis, Characterization,

and Applications

Abstract
This technical guide provides a comprehensive overview of 3-(3-Pyridyl)alanine ethyl ester, a

pivotal non-proteinogenic amino acid derivative utilized extensively in medicinal chemistry and

drug development. As a synthetic building block, its unique structure, featuring a pyridine ring,

offers a versatile scaffold for introducing specific functionalities into novel therapeutic agents.

This document details its chemical identity, established synthesis and purification protocols,

analytical characterization techniques, and key applications, with a focus on providing practical,

field-proven insights for researchers and scientists.

Chemical Identity and Physicochemical Properties
3-(3-Pyridyl)alanine ethyl ester is the ethyl ester of the amino acid 3-(3-Pyridyl)alanine. It is a

chiral molecule and can exist as the D-enantiomer, the L-enantiomer, or a racemic (DL)

mixture. The specific properties and applications often depend on the stereochemistry. The
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parent amino acid, 3-(3-Pyridyl)alanine, is of interest due to its structural similarity to histidine

and its use in creating peptide and hormone analogs.[1]

Chemical Structure
Caption: Chemical structure of 3-(3-Pyridyl)alanine ethyl ester.

Key Identifiers and Properties
While a dedicated CAS number for the ethyl ester is not consistently cited across major

databases, the parent amino acids are well-documented. The synthesis literature typically

describes the preparation of the DL-ester as an intermediate that is subsequently resolved.[1]

[2]

Property Data Reference(s)

Chemical Name
Ethyl 2-amino-3-(pyridin-3-

yl)propanoate

Molecular Formula C₁₀H₁₄N₂O₂ [3]

Molecular Weight 194.23 g/mol [3]

Parent Amino Acid 3-(3-Pyridyl)-L-alanine [4]

CAS Number (L-form) 64090-98-8 [5]

Parent Amino Acid 3-(3-Pyridyl)-D-alanine [6]

CAS Number (D-form) 70702-47-5 [6]

Appearance
Typically a colorless or slightly

yellow oily liquid.
[3]

Solubility
Insoluble in water; soluble in

organic solvents like ethanol.
[3]

Synthesis and Purification
The most established and reliable method for synthesizing racemic 3-(3-Pyridyl)alanine and its

ethyl ester is via a malonic ester synthesis, specifically using diethyl acetamidomalonate as the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/230141946_Synthesis_of_3-3-pyridyl-_and_3-3-benzobthienyl-D-alanine
https://www.researchgate.net/publication/230141946_Synthesis_of_3-3-pyridyl-_and_3-3-benzobthienyl-D-alanine
https://pubmed.ncbi.nlm.nih.gov/3570651/
https://www.chembk.com/en/chem/2-AMINO-3-PYRIDIN-2-YL-PROPIONIC%20ACID%20ETHYL%20ESTER
https://www.chembk.com/en/chem/2-AMINO-3-PYRIDIN-2-YL-PROPIONIC%20ACID%20ETHYL%20ESTER
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Pyridyl_alanine
https://www.fishersci.com/store/msds?partNumber=AAH63941MD&productDescription=3-3-PYRIDYL-L-ALA+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Pyridyl_-D-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Pyridyl_-D-alanine
https://www.chembk.com/en/chem/2-AMINO-3-PYRIDIN-2-YL-PROPIONIC%20ACID%20ETHYL%20ESTER
https://www.chembk.com/en/chem/2-AMINO-3-PYRIDIN-2-YL-PROPIONIC%20ACID%20ETHYL%20ESTER
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3277717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


starting material.[1][2][7] This approach provides a robust pathway to the desired scaffold,

which can then be subjected to enzymatic resolution to isolate the desired enantiomer.

Synthesis Workflow: Malonic Ester Route
The synthesis is a multi-step process that leverages the nucleophilicity of the enolate formed

from diethyl acetamidomalonate to introduce the pyridyl moiety.

Caption: Workflow for the synthesis and resolution of 3-(3-Pyridyl)alanine enantiomers.

Detailed Experimental Protocol (DL-Ester Synthesis)
This protocol is adapted from the well-established malonic ester synthesis methodology.[2][7]

Step 1: Enolate Formation

Rationale: Diethyl acetamidomalonate is deprotonated using a strong base, typically sodium

ethoxide, to form a resonance-stabilized enolate. This carbon nucleophile is essential for the

subsequent alkylation step.

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

diethyl acetamidomalonate in anhydrous ethanol.

Add a stoichiometric equivalent of sodium ethoxide to the solution under an inert

atmosphere (e.g., nitrogen or argon) to generate the enolate.

Step 2: Alkylation

Rationale: The generated enolate attacks the electrophilic carbon of a 3-pyridylmethyl halide

(e.g., 3-(chloromethyl)pyridine) in an Sₙ2 reaction. This step forms the crucial carbon-carbon

bond and incorporates the pyridyl ring into the structure.

Procedure:

To the enolate solution, add 3-(chloromethyl)pyridine hydrochloride, neutralized to its free

base form just prior to use.
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Heat the reaction mixture to reflux for several hours until TLC or HPLC analysis indicates

the consumption of the starting material.

Step 3: Hydrolysis and Decarboxylation

Rationale: The resulting substituted malonic ester is then partially hydrolyzed and

decarboxylated. Heating in an acidic or basic aqueous solution cleaves one of the ester

groups and the acetamido group, followed by the loss of CO₂ from the resulting malonic acid

intermediate to yield the final amino acid ester.

Procedure:

Cool the reaction mixture and neutralize it.

Perform a partial hydrolysis followed by decarboxylation, often by heating with a dilute

acid, to yield the racemic (DL) ethyl ester derivative.[2]

Step 4: Purification

Rationale: The crude product must be purified to remove unreacted starting materials and

byproducts.

Procedure:

After aqueous workup, the crude product can be purified using column chromatography on

silica gel.

Enzymatic Resolution
To obtain enantiomerically pure forms, the racemic ethyl ester is subjected to enzymatic

resolution.[1][2]

Rationale: Enzymes like subtilisin exhibit high stereoselectivity. Subtilisin will selectively

hydrolyze the N-acetyl derivative of the L-amino acid ester to its corresponding carboxylic

acid, leaving the D-amino acid ester derivative unchanged. This difference in chemical

properties allows for easy separation.

Procedure:
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The racemic ethyl ester is first N-acetylated.

The N-acetyl-DL-3-(3-pyridyl)alanine ethyl ester is then treated with an enzyme such as

subtilisin in a buffered aqueous solution.

The reaction results in a mixture of N-acetyl-L-3-(3-pyridyl)alanine (as the acid) and

unchanged N-acetyl-D-3-(3-pyridyl)alanine ethyl ester.

The mixture is separated by extraction, leveraging the different solubilities of the acid and

the ester.

The desired D-amino acid ester can then be de-acetylated via acidic hydrolysis to yield the

final product.[1]

Analytical Characterization
Rigorous analytical testing is crucial to confirm the identity, purity, and stereochemistry of the

final product.
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Analytical Technique Expected Observations Purpose

¹H NMR

Signals corresponding to the

pyridyl ring protons, the α- and

β-protons of the alanine

backbone, and the ethyl ester

group (a quartet and a triplet).

Structural Confirmation

¹³C NMR

Resonances for the carbonyl

carbon of the ester, aromatic

carbons of the pyridine ring,

and aliphatic carbons of the

alanine and ethyl groups.[8]

Structural Confirmation

Mass Spectrometry (MS)

The molecular ion peak

[M+H]⁺ corresponding to the

calculated molecular weight

(194.23).

Molecular Weight Verification

Infrared (IR) Spec.

Characteristic absorption

bands for N-H stretching

(amine), C=O stretching

(ester), and aromatic C=C and

C=N stretching from the

pyridine ring.[2]

Functional Group Identification

Chiral HPLC

Baseline separation of the D

and L enantiomers when using

a suitable chiral stationary

phase, allowing for the

determination of enantiomeric

excess (e.e.).[1][2]

Purity and Enantiomeric Purity

Assay

Applications in Research and Drug Development
3-(3-Pyridyl)alanine ethyl ester is not typically used as a final drug product but rather as a

critical intermediate and building block in the synthesis of more complex, biologically active

molecules.
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Peptide Synthesis
The primary application is in peptide synthesis. The free amino acid (obtained after hydrolysis

of the ester) is used to create peptide analogs where a natural amino acid, like histidine, is

replaced by 3-(3-pyridyl)alanine. This substitution can significantly alter the resulting peptide's

conformation, stability, and receptor-binding affinity.

Luteinizing Hormone-Releasing Hormone (LHRH) Antagonists: Analogs of LHRH have been

synthesized using 3-(3-pyridyl)alanine. Introducing this unnatural amino acid, particularly the

D-enantiomer, has been shown to produce potent LHRH antagonists, which are investigated

for applications in oncology and reproductive medicine.[1]

Caption: Role as an intermediate in bioactive peptide synthesis.

Neurological and Biochemical Research
The parent amino acid and its derivatives are used to study amino acid metabolism and

neurotransmitter systems.[9] Its structural similarity to tryptophan precursors allows it to interact

with related metabolic pathways. For example, analogs have been studied for their effect on rat

liver tryptophan pyrrolase activity, which can influence brain tryptophan and serotonin levels.

Safety and Handling
As with all laboratory chemicals, proper safety protocols must be followed when handling 3-(3-

Pyridyl)alanine ethyl ester and its parent compounds.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses

(eyeshields), chemical-resistant gloves, and a lab coat.[5][10]

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of any

vapors or dust.[5][10] Avoid contact with skin and eyes. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry place.[10] Some derivatives may

require refrigerated storage (2-8°C).

Hazards: The parent amino acid may cause skin, eye, and respiratory irritation.[6] Always

consult the specific Safety Data Sheet (SDS) for the compound being handled.[5][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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